molecular formula C8H9NO B6589418 1H,2H,5H,6H,7H-cyclopenta[c]pyridin-1-one CAS No. 60730-09-8

1H,2H,5H,6H,7H-cyclopenta[c]pyridin-1-one

Cat. No.: B6589418
CAS No.: 60730-09-8
M. Wt: 135.2
InChI Key:
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Description

1H,2H,5H,6H,7H-cyclopenta[c]pyridin-1-one is a heterocyclic compound that features a fused ring system combining a cyclopentane ring with a pyridine ring

Preparation Methods

The synthesis of 1H,2H,5H,6H,7H-cyclopenta[c]pyridin-1-one typically involves the cyclization of appropriate precursors under specific reaction conditions. One common synthetic route includes the condensation of cyclopentanone with pyridine derivatives, followed by cyclization and oxidation steps. Industrial production methods may involve the use of catalysts and optimized reaction conditions to enhance yield and purity.

Chemical Reactions Analysis

1H,2H,5H,6H,7H-cyclopenta[c]pyridin-1-one undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

    Substitution: The compound can undergo substitution reactions with halogens, alkyl groups, or other substituents under appropriate conditions.

Common reagents and conditions used in these reactions include acidic or basic catalysts, solvents like ethanol or dichloromethane, and controlled temperatures. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1H,2H,5H,6H,7H-cyclopenta[c]pyridin-1-one has a wide range of scientific research applications, including:

    Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent in various diseases.

    Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1H,2H,5H,6H,7H-cyclopenta[c]pyridin-1-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, modulating their activity, and influencing cellular processes. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

1H,2H,5H,6H,7H-cyclopenta[c]pyridin-1-one can be compared with other similar compounds, such as:

    1,2,3,4,5,6-Hexahydro-7H-cyclopenta[b]pyridin-7-one: This compound has a similar fused ring system but differs in the position and number of hydrogen atoms.

    6,7-Dihydro-5H-cyclopenta[b]pyridin-5-one: Another related compound with a different arrangement of the fused rings and functional groups.

The uniqueness of this compound lies in its specific structural configuration, which imparts distinct chemical and biological properties.

Properties

CAS No.

60730-09-8

Molecular Formula

C8H9NO

Molecular Weight

135.2

Purity

95

Origin of Product

United States

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